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Compound of Interest

Compound Name: N,N,5-Trimethylisoxazol-3-amine

Cat. No.: B1408516

CAS Number: 60148-37-0 Molecular Formula: CesH10N20 Molecular Weight: 126.16 g/mol

Introduction

N,N,5-Trimethylisoxazol-3-amine is a substituted isoxazole derivative. While its chemical
structure is defined, a comprehensive review of publicly available scientific literature and
technical databases reveals a significant lack of in-depth information regarding its synthesis,
specific chemical properties, biological activities, and mechanism of action. This guide aims to
provide a transparent overview of the available information, supplemented with general
knowledge of the isoxazole chemical class to offer context for researchers, scientists, and drug
development professionals.

Physicochemical and Spectroscopic Data

Exhaustive searches for specific quantitative data for N,N,5-Trimethylisoxazol-3-amine did

not yield sufficient information for a detailed tabular summary. Data typically found in technical
datasheets, such as melting point, boiling point, solubility, and spectroscopic details (NMR, IR,
Mass Spectrometry), are not readily available in the public domain for this specific compound.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of N,N,5-Trimethylisoxazol-3-amine are not
described in the surveyed literature. However, general synthetic routes for the core structure, 3-
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amino-5-methylisoxazole, have been reported. These methods can provide a foundational

understanding for the potential synthesis of its N,N-dimethylated derivative.

One common approach to the 3-amino-5-methylisoxazole core involves the reaction of a nitrile
compound with hydroxyurea in the presence of an alkali metal hydroxide. The pH is typically

maintained between 10.1 and 13.[1][2] Another method describes the reaction of 3-

hydroxybutanenitrile with hydroxylamine hydrochloride and potassium carbonate, followed by

treatment with iron(lll) chloride.[3]

Hypothetical Synthesis Workflow

Based on general organic chemistry principles, a potential synthesis for N,N,5-

Trimethylisoxazol-3-amine could involve the N-alkylation of 3-amino-5-methylisoxazole. This

is a logical, though unconfirmed, pathway.

Hypothetical Synthesis Pathway
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Caption: Hypothetical synthesis of N,N,5-Trimethylisoxazol-3-amine.
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Biological Activity and Signaling Pathways

There is no specific information in the scientific literature detailing the biological activity or the
mechanism of action of N,N,5-Trimethylisoxazol-3-amine. Consequently, no signaling
pathways involving this compound can be described or visualized.

However, the broader class of isoxazole derivatives is known to exhibit a wide range of
pharmacological activities.[4][5][6][7][8] These activities are highly dependent on the specific
substitutions on the isoxazole ring. Documented biological effects of various isoxazole-
containing compounds include:

» Antimicrobial Activity: Many isoxazole derivatives have been investigated for their
antibacterial and antifungal properties.[4][5][6]

o Anticancer Activity: Certain substituted isoxazoles have demonstrated cytotoxic effects
against various cancer cell lines.[4][8]

» Anti-inflammatory Activity: The isoxazole scaffold is present in some non-steroidal anti-
inflammatory drugs (NSAIDs).[4]

e Analgesic and Anticonvulsant Properties: Some isoxazole derivatives have shown effects on
the central nervous system.[4]

Logical Relationship of Isoxazole Biological Screening

For a novel, uncharacterized isoxazole derivative like N,N,5-Trimethylisoxazol-3-amine, a
logical first step in determining its biological activity would be to screen it against a panel of
common assays.
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Caption: General workflow for initial biological screening of a novel isoxazole.

Conclusion

N,N,5-Trimethylisoxazol-3-amine (CAS 60148-37-0) remains a poorly characterized
compound in the public scientific domain. While the isoxazole chemical class is of significant
interest in medicinal chemistry due to its diverse biological activities, specific data for this
particular derivative is absent. Further research is required to elucidate its physicochemical
properties, develop synthetic protocols, and investigate its potential pharmacological effects.
Researchers interested in this molecule may need to perform de novo characterization and
biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://patents.google.com/patent/CA1301766C/en
https://patents.google.com/patent/CA1301766C/en
https://patents.google.com/patent/DE3731850A1/en
https://patents.google.com/patent/DE3731850A1/en
https://www.chemicalbook.com/synthesis/3-amino-5-methylisoxazole.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10503991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10503991/
https://ijpca.org/archive/volume/11/issue/4/article/22114
https://ijpca.org/archive/volume/11/issue/4/article/22114
https://www.ijcrt.org/papers/IJCRT2505904.pdf
https://ijpca.org/archive/volume/11/issue/4/article/22114/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912359/
https://www.benchchem.com/product/b1408516#n-n-5-trimethylisoxazol-3-amine-cas-number-60148-37-0
https://www.benchchem.com/product/b1408516#n-n-5-trimethylisoxazol-3-amine-cas-number-60148-37-0
https://www.benchchem.com/product/b1408516#n-n-5-trimethylisoxazol-3-amine-cas-number-60148-37-0
https://www.benchchem.com/product/b1408516#n-n-5-trimethylisoxazol-3-amine-cas-number-60148-37-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1408516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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